
GW-6604: Application Notes and Protocols for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GW-6604

Cat. No.: B1684689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and detailed protocols for

the use of GW-6604, a potent and selective inhibitor of the Activin-like kinase 5 (ALK-5). This

document is intended to support research applications in areas such as cancer biology, fibrosis,

and regenerative medicine.

Product Information
Chemical and Physical Properties
GW-6604 is a small molecule inhibitor of ALK-5, a key component of the Transforming Growth

Factor-beta (TGF-β) signaling pathway.[1] Its chemical and physical properties are summarized

in the table below.
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Property Value

Synonyms GW6604, GW-6604

CAS Number 452342-37-9

Molecular Formula C₁₉H₁₄N₄

Molecular Weight 298.34 g/mol

IUPAC Name
2-phenyl-4-(3-(pyridin-2-yl)-1H-pyrazol-4-

yl)pyridine

Appearance Off-white to light yellow solid powder

Purity >98% (as determined by HPLC)

Supplier and Purchasing Information
GW-6604 is available from various chemical suppliers. The following table provides a summary

of purchasing information from several vendors. Please note that prices and availability are

subject to change and researchers should confirm the details with the respective suppliers.

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

MedKoo

Biosciences
406614 >98%

25mg, 50mg,

100mg, 1g

$450, $750,

$1,250, $4,450

MedChemExpres

s
HY-12053 >98%

10mM*1mL,

5mg, 10mg,

50mg, 100mg

Contact for

pricing

DC Chemicals DC7980 >98%
Contact for

quantities

Contact for

pricing

AOBIOUS AOB8607 >98%

5mg, 10mg,

25mg, 50mg,

100mg

$157.25,

$266.40,

$564.25,

$962.00,

$1,665.00
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Storage and Stability
GW-6604 should be stored as a solid powder at -20°C for long-term stability (up to 2 years).

For short-term storage, it can be kept at 4°C. Stock solutions prepared in DMSO can be stored

at -80°C for up to 6 months or at -20°C for up to 1 month.[2] It is recommended to protect the

compound from light.[2]

Mechanism of Action and Biological Activity
GW-6604 is a potent and selective inhibitor of ALK-5, also known as the TGF-β type I receptor

(TGFβRI).[1][2][3][4] By inhibiting ALK-5, GW-6604 effectively blocks the downstream signaling

cascade initiated by TGF-β.

TGF-β/ALK-5 Signaling Pathway
The TGF-β signaling pathway plays a crucial role in various cellular processes, including

proliferation, differentiation, apoptosis, and extracellular matrix production. The binding of TGF-

β to its type II receptor (TGFβRII) leads to the recruitment and phosphorylation of the type I

receptor, ALK-5. Activated ALK-5 then phosphorylates intracellular mediators Smad2 and

Smad3, which subsequently form a complex with Smad4. This complex translocates to the

nucleus and regulates the transcription of target genes.
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Preparation

Reaction

Detection

Prepare assay buffer, ATP,
and recombinant ALK-5

Add ALK-5 to microplate wells

Prepare serial dilutions
of GW-6604 in DMSO

Add GW-6604 or vehicle (DMSO)
to respective wells

Incubate at room temperature

Add ATP to initiate
autophosphorylation

Incubate at 30°C

Stop reaction with
EDTA-containing buffer

Add anti-phospho-ALK-5 antibody

Incubate and wash

Add HRP-conjugated
secondary antibody

Incubate and wash

Add chemiluminescent substrate

Read luminescence on a plate reader

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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